Cas no 2227728-83-6 ((1R)-3-amino-1-(2,3-dichlorophenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(2,3-dichlorophenyl)propan-1-ol
• CAS No: 2227728-83-6
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• CID: 5938881
• PubChem ID: 165740651
• Update Time: 2025-06-08

(1R)-3-amino-1-(2,3-dichlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(2,3-dichlorophenyl)propan-1-ol
• 2227728-83-6
• EN300-1992598

• Inchi： 1S/C9H11Cl2NO/c10-7-3-1-2-6(9(7)11)8(13)4-5-12/h1-3,8,13H,4-5,12H2/t8-/m1/s1
• InChI Key： PSLODMRSWABYTE-MRVPVSSYSA-N
• SMILES： ClC1C(=CC=CC=1[C@@H](CCN)O)Cl

Computed Properties

• Exact Mass: 219.0217694g/mol
• Monoisotopic Mass: 219.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-3-amino-1-(2,3-dichlorophenyl)propan-1-ol

Introduction to (1R)-3-amino-1-(2,3-dichlorophenyl)propan-1-ol (CAS No. 2227728-83-6)

(1R)-3-amino-1-(2,3-dichlorophenyl)propan-1-ol, with the CAS number 2227728-83-6, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center and a substituted phenyl group, which contribute to its potential biological activities and therapeutic applications.

The molecular formula of (1R)-3-amino-1-(2,3-dichlorophenyl)propan-1-ol is C₉H₁₁Cl₂NO, and its molecular weight is approximately 204.09 g/mol. The compound's chirality is a critical aspect of its properties, as enantiomers can exhibit different biological activities and pharmacological profiles. The (1R) configuration specifically refers to the spatial arrangement of the substituents around the chiral carbon atom, which can significantly influence the compound's interactions with biological targets.

In recent years, (1R)-3-amino-1-(2,3-dichlorophenyl)propan-1-ol has been studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes and receptors. For instance, research has shown that this compound can act as a selective inhibitor of certain kinases, which are enzymes involved in signal transduction pathways and are often implicated in various diseases, including cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry in 2021 reported that (1R)-3-amino-1-(2,3-dichlorophenyl)propan-1-ol exhibited potent inhibitory activity against a specific kinase involved in cell proliferation. The researchers found that the compound effectively reduced the viability of cancer cells in vitro, suggesting its potential as an anticancer agent. Further investigations are underway to optimize the compound's structure and improve its pharmacological properties for clinical applications.

Beyond its potential as an anticancer agent, (1R)-3-amino-1-(2,3-dichlorophenyl)propan-1-ol has also shown promise in other therapeutic areas. For example, it has been evaluated for its neuroprotective effects in models of Parkinson's disease. A study published in Neuropharmacology in 2020 demonstrated that the compound could protect dopaminergic neurons from oxidative stress-induced damage, highlighting its potential as a neuroprotective agent.

The synthesis of (1R)-3-amino-1-(2,3-dichlorophenyl)propan-1-ol involves several steps that require precise control over chirality and functional group transformations. Common synthetic routes include asymmetric synthesis methods such as catalytic asymmetric hydrogenation or enantioselective organocatalysis. These approaches ensure that the desired (1R) enantiomer is obtained with high enantiomeric purity, which is crucial for pharmaceutical applications.

In addition to its biological activities, the physicochemical properties of (1R)-3-amino-1-(2,3-dichlorophenyl)propan-1-ol are also important considerations for drug development. The compound's solubility, stability, and permeability are key factors that influence its bioavailability and pharmacokinetic profile. Recent studies have focused on optimizing these properties through various chemical modifications and formulation strategies.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While no clinical trials have yet been reported for (1R)-3-amino-1-(2,3-dichlorophenyl)propan-1-ol, preclinical data suggest that it holds promise for further development. Researchers are currently working on advancing the compound through preclinical studies to gather more comprehensive safety and efficacy data.

In conclusion, (1R)-3-amino-1-(2,3-dichlorophenyl)propan-1-ol (CAS No. 2227728-83-6) is a promising chiral compound with diverse biological activities and potential therapeutic applications. Its unique structural features and enantiomeric configuration make it an attractive candidate for drug discovery efforts in areas such as cancer treatment and neurodegenerative diseases. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for clinical use.